2-Chloro-4-trifluoroacetylpyridine

• IUPAC Name: 1-(2-chloropyridin-4-yl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C7H3ClF3NO/c8-5-3-4(1-2-12-5)6(13)7(9,10)11/h1-3H
• InChI Key: XVWCXVVUJGNNKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1C(=O)C(F)(F)F)Cl
• Molecular Formula: C7H3ClF3NO
• Molecular Weight: 209.55 g/mol

Description

2-Chloro-4-trifluoroacetylpyridine (CTFP) is a valuable synthetic organic compound with a wide range of applications in scientific research. It is a highly versatile compound with numerous potential applications, from drug development to industrial production. CTFP is a colorless, crystalline solid with a molecular weight of 191.50 g/mol and a melting point of 166-168 °C. It is soluble in most organic solvents and is relatively stable in water.

Scientific Research Applications

2-Chloro-4-trifluoroacetylpyridine has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of a variety of compounds, including chiral amines and heterocyclic compounds. It has also been used in the synthesis of novel drugs and pharmaceuticals, as well as in the synthesis of polymers and other materials for industrial use.
In addition, 2-Chloro-4-trifluoroacetylpyridine has been used in the synthesis of a variety of biologically active compounds, such as anti-inflammatory agents, antifungal agents, and antiviral agents. It has also been used in the synthesis of compounds with potential applications in the treatment of cancer, Alzheimer’s disease, and other diseases.

Mechanism of Action

The mechanism of action of 2-Chloro-4-trifluoroacetylpyridine is not fully understood. However, it is believed to act as a catalyst in the reaction of certain compounds, such as amines and heterocyclic compounds. It is also believed to be involved in the formation of new bonds between molecules, which can lead to the formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Chloro-4-trifluoroacetylpyridine are not well understood. However, it has been shown to have some effects on the activity of enzymes, such as cytochrome P450 enzymes. It has also been shown to have some effects on the expression of certain genes, such as those involved in inflammation and the immune response.

Advantages and Limitations for Lab Experiments

2-Chloro-4-trifluoroacetylpyridine has several advantages for use in laboratory experiments. It is a relatively stable compound and is soluble in most organic solvents. It is also relatively easy to synthesize and can be stored at room temperature.
However, there are some limitations to using 2-Chloro-4-trifluoroacetylpyridine in laboratory experiments. It is a relatively toxic compound and should be handled with caution. It is also relatively expensive and can be difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research involving 2-Chloro-4-trifluoroacetylpyridine. One potential area of research is the development of new methods for the synthesis of 2-Chloro-4-trifluoroacetylpyridine or related compounds. Additionally, research could be conducted to further understand the biochemical and physiological effects of 2-Chloro-4-trifluoroacetylpyridine and to develop new applications for 2-Chloro-4-trifluoroacetylpyridine in the synthesis of drugs and other compounds. Finally, research could be conducted to develop new methods for the detection and quantification of 2-Chloro-4-trifluoroacetylpyridine in biological samples.

Synthesis Methods

2-Chloro-4-trifluoroacetylpyridine is typically synthesized through a two-step process involving the reaction of 2-chloro-4-fluoroacetylpyridine with trifluoroacetic anhydride. The reaction is carried out in an inert atmosphere and takes place at room temperature. The product is then cooled and filtered to remove any impurities.